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Compound of Interest

Compound Name: L-PHENYLALANINE (D8)

Cat. No.: B1579800

Executive Summary

L-Phenylalanine (D8) is the stable isotope-labeled analog of the essential amino acid L-
Phenylalanine, where eight hydrogen atoms are replaced by deuterium (

H). It serves as a critical tool in quantitative proteomics (SILAC), clinical metabolomics (PKU
monitoring), and biomolecular NMR. Its +8 Da mass shift allows for precise differentiation from
endogenous "light" phenylalanine in mass spectrometry, enabling absolute quantification with
high specificity.

This guide provides an in-depth analysis of L-Phenylalanine (D8), detailing its
physicochemical properties, mechanistic behavior in chromatography, and validated protocols
for its application in high-sensitivity bioanalysis.

Chemical Identity & Physicochemical Properties
L-Phenylalanine (D8) is typically labeled at the phenyl ring (5 positions), the
-carbons (2 positions), and the

-carbon (1 position), resulting in a non-exchangeable deuterium inventory that remains stable
during standard proteomic workflows.

Table 1: Technical Specifications
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Specification

Chemical Name

L-Phenylalanine-d8

Synonyms

(S)-2-Amino-3-phenyl-d5-propanoic-d3 acid;
Phe-d8

CAS Number (Labeled)

17942-32-4

CAS Number (Unlabeled)

63-91-2

Molecular Formula

Molecular Weight

173.24 g/mol (vs. 165.19 g/mol for Light)

Isotopic Purity

Typically

98% atom % D

Solubility

Soluble in water (approx.[1] 29.6 mg/mL at
25°C), dilute acid/base

Labeling Position

Ring (

),

-CH

-CH (

Mechanism of Action in Research

The Mass Shift Principle

In Mass Spectrometry (MS), L-Phenylalanine (D8) introduces a mass shift of +8.05 Da

compared to the natural isotope. This shift is sufficient to separate the isotopic envelopes of

“light" and "heavy" peptides, even for high-molecular-weight species, preventing spectral

overlap that plagues lower-mass isotopes (e.g.,
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or
variants).

The Deuterium Isotope Effect in Chromatography

Senior Scientist Insight: While chemically identical in terms of reactivity, deuterated
isotopologues exhibit slightly different retention times (RT) in Reverse Phase Liquid
Chromatography (RP-LC). The C-D bond is shorter and less polarizable than the C-H bond,
making the D8 analog slightly less lipophilic.

» Observation: L-Phenylalanine (D8) typically elutes slightly earlier than L-Phenylalanine.

« Mitigation: In high-resolution LC-MS runs, ensure integration windows account for this minor
RT shift (typically 0.1-0.2 min depending on the gradient) to avoid peak chopping.

Key Applications

Quantitative Proteomics (SILAC)

Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC) is the gold standard for
quantitative proteomics. L-Phenylalanine (D8) is used alongside L-Lysine (

) or L-Arginine (
) to metabolically label the entire proteome.

o Why Phe-D8? It is essential (cannot be synthesized by human cells), ensuring 100%
incorporation efficiency without back-conversion from glucose.

Clinical Diagnostics (PKU Monitoring)

In clinical labs, L-Phenylalanine (D8) is the internal standard of choice for quantifying
Phenylalanine levels in newborn screening for Phenylketonuria (PKU).

 Validation: It compensates for matrix effects (ion suppression) in dried blood spots (DBS) or
serum analysis.

Experimental Protocols
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Protocol A: SILAC Media Preparation (Cell Culture)

Objective: To prepare "Heavy" media for complete proteome labeling.

Base Media: Use SILAC-specific DMEM or RPMI 1640 deficient in Phenylalanine, Lysine,
and Arginine.

e Serum Preparation: Use Dialyzed Fetal Bovine Serum (dFBS) (10 kDa MWCO). Standard
FBS contains light amino acids that will dilute the label.

e Reconstitution:
o Dissolve L-Phenylalanine (D8) in PBS to create a 1000x stock (e.g., 400 mM).
o Sterile filter (0.22 um).

o Formulation: Add Phe-D8 to the base media at the standard concentration (typically 0.4 mM
for DMEM). Add "Heavy" Lys/Arg as required.

o Culture: Passage cells for at least 5 doublings to achieve >97% incorporation.

Protocol B: LC-MS/MS Method Development (MRM)

Objective: Targeted quantification of Phe using a Triple Quadrupole MS.
Instrument Parameters:

« lonization: ESI Positive Mode.

e Column: C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.7 um).

» Mobile Phase: A: 0.1% Formic Acid in H20; B: 0.1% Formic Acid in ACN.[1]

Table 2: Optimized MRM Transitions

Precursor lon Product lon Collision Fragment

Analyte .
(Q1) (Q3) Energy (CE) Identity
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| L-Phe (Light) | 166.1 (

)| 120.1 | 15-20 eV | Immonium lon (

) || L-Phe (D8) | 174.1 (

)| 128.1 | 15-20 eV | Immonium lon (

Note: The +8 Da shift is conserved in the fragment ion because the immonium ion retains the

side chain and alpha-carbon, where all 8 deuteriums are located.

Data Visualization
Diagram 1: SILAC Workflow Logic

This diagram illustrates the comparative proteomics workflow using L-Phenylalanine (D8).
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Caption: Comparative SILAC workflow showing metabolic incorporation of Phe-D8 for

differential protein quantification.

Diagram 2: MS Quantification Logic (MRM)

Visualizing the mass spectral distinction between endogenous Phe and the Internal Standard.
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Caption: MRM transition logic for absolute quantification of Phenylalanine using Phe-D8 as an
internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. sciex.com [sciex.com]
o 2. researchgate.net [researchgate.net]

¢ To cite this document: BenchChem. [L-PHENYLALANINE (D8): The Definitive Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1579800#what-is-I-phenylalanine-d8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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